Cas no 157503-18-9 (6-Maleimido-1-hexanol)

6-Maleimido-1-hexanol is a bifunctional crosslinking reagent featuring a maleimide group and a hydroxyl group, separated by a six-carbon spacer. The maleimide moiety selectively reacts with thiol groups under mild conditions, enabling efficient conjugation to cysteine-containing proteins or other sulfhydryl-bearing molecules. The hydroxyl group provides a secondary functionalization site for further derivatization, such as esterification or etherification. The hexyl spacer enhances solubility and flexibility, reducing steric hindrance in bioconjugation applications. This compound is particularly useful in protein labeling, surface modification, and polymer chemistry, offering controlled reactivity and versatility in constructing stable thioether linkages. Its stability and well-defined reactivity profile make it a reliable choice for biochemical and material science applications.

6-Maleimido-1-hexanol structure

Product Name:6-Maleimido-1-hexanol

CAS No:157503-18-9

MF:C₁₀H₁₅NO₃

MW:197.231003046036

CID:904353

PubChem ID:12193799

Update Time:2025-06-14

6-Maleimido-1-hexanol Chemical and Physical Properties

Names and Identifiers

- 6-Maleimido-1-hexanol
- 1-(6-hydroxyhexyl)pyrrole-2,5-dione
- 6-Maleimido-1-hexano
- 1-(6-Hydroxyhexyl)-
- N-(6-Hydroxyhexyl)maleimide
- 1H-Pyrrole-2,5-dione, 1-(6-hydroxyhexyl)-
- J-009418
- AMY487
- 157503-18-9
- 1-(6-Hydroxyhexyl)-1H-pyrrole-2,5-dione
- A907671
- DTXSID60479910
- N-(6-hydroxyhexyl) maleimide
- SVMIVBMALOISKL-UHFFFAOYSA-N
- DB-263918
- E77970
- AKOS027439314
- BS-53247
- PD118214
- SCHEMBL307564
- MDL： MFCD16251432
- Inchi： 1S/C10H15NO3/c12-8-4-2-1-3-7-11-9(13)5-6-10(11)14/h5-6,12H,1-4,7-8H2
- InChI Key： SVMIVBMALOISKL-UHFFFAOYSA-N
- SMILES： OCCCCCCN1C(C=CC1=O)=O

Computed Properties

Exact Mass: 197.10500
Monoisotopic Mass: 197.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 57.6Å²

Experimental Properties

Melting Point: 48-51°C
Solubility: DMSO (Slightly), Methanol (Slightly)
PSA: 64.71000
LogP: 1.39620

6-Maleimido-1-hexanol Security Information

Storage Condition：Refrigerator-20?C Freezer, Under Inert Atmosphere

6-Maleimido-1-hexanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M138560-100mg	6-Maleimido-1-hexanol	157503-18-9		100mg	$161.00	2023-05-18
TRC	M138560-250mg	6-Maleimido-1-hexanol	157503-18-9		250mg	$ 219.00	2023-09-07
TRC	M138560-500mg	6-Maleimido-1-hexanol	157503-18-9		500mg	$ 391.00	2023-09-07
TRC	M138560-1g	6-Maleimido-1-hexanol	157503-18-9		1g	$758.00	2023-05-18
TRC	M138560-2.5g	6-Maleimido-1-hexanol	157503-18-9		2.5g	$1654.00	2023-05-18
Chemenu	CM506731-100mg	1-(6-Hydroxyhexyl)-1H-pyrrole-2,5-dione	157503-18-9	97%	100mg	$94	2023-01-10
Chemenu	CM506731-250mg	1-(6-Hydroxyhexyl)-1H-pyrrole-2,5-dione	157503-18-9	97%	250mg	$137	2023-01-10
Chemenu	CM506731-1g	1-(6-Hydroxyhexyl)-1H-pyrrole-2,5-dione	157503-18-9	97%	1g	$364	2023-01-10
Ambeed	A916694-100mg	1-(6-Hydroxyhexyl)-1H-pyrrole-2,5-dione	157503-18-9	97%	100mg	$33.0	2025-02-21
Ambeed	A916694-250mg	1-(6-Hydroxyhexyl)-1H-pyrrole-2,5-dione	157503-18-9	97%	250mg	$56.0	2025-02-21

6-Maleimido-1-hexanol Production Method

6-Maleimido-1-hexanol Related Literature

1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on 6-Maleimido-1-hexanol

Comprehensive Overview of 6-Maleimido-1-hexanol (CAS No. 157503-18-9): Properties, Applications, and Innovations

6-Maleimido-1-hexanol (CAS No. 157503-18-9) is a bifunctional organic compound widely utilized in bioconjugation, polymer chemistry, and material science. Its unique structure combines a maleimide group, known for selective reactivity with thiols, and a hydroxyl-terminated hexyl spacer, offering versatility in crosslinking applications. This article explores its molecular characteristics, industrial relevance, and emerging trends, addressing common queries such as "How does 6-Maleimido-1-hexanol work in protein labeling?" and "What are the latest advancements in maleimide-based linkers?".

The maleimide functional group in 6-Maleimido-1-hexanol enables efficient thiol-Michael addition reactions, making it indispensable for antibody-drug conjugates (ADCs) and PEGylation techniques. Researchers frequently search for "6-Maleimido-1-hexanol solubility" or "storage conditions for maleimide compounds," highlighting practical concerns. The compound’s hydrophilic hexanol chain enhances water solubility, addressing challenges in biocompatibility—a hot topic in nanomedicine and targeted drug delivery systems.

Recent studies emphasize 6-Maleimido-1-hexanol’s role in click chemistry and bioorthogonal reactions, aligning with the growing demand for non-toxic crosslinkers. Searches like "alternative to SMCC crosslinker" or "maleimide stability at physiological pH" reflect user interest in optimizing conjugation protocols. Innovations in smart materials and 3D bioprinting further leverage its spacer arm length (C6) for precise molecular spacing.

From a synthetic perspective, CAS No. 157503-18-9 is pivotal in designing thermosensitive hydrogels and self-assembling monolayers (SAMs). Its low cytotoxicity and high reaction yield cater to green chemistry trends, answering queries such as "eco-friendly bioconjugation reagents." Analytical techniques like HPLC and NMR confirm its purity (>95%), a critical factor for GMP-compliant production.

In conclusion, 6-Maleimido-1-hexanol bridges gaps between organic synthesis and biomedical engineering. As AI-driven searches for "maleimide-PEG derivatives" surge, this compound’s adaptability ensures its prominence in next-generation therapeutics and diagnostic tools. Future research may explore its integration with AI-optimized reaction pathways, further enhancing its industrial footprint.